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Compound of Interest

Compound Name: 3,5-dimethylbenzenesulfonic Acid

Cat. No.: B102892 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed handling and safety precautions for 3,5-
dimethylbenzenesulfonic acid (CAS No. 18023-22-8). It is intended to supplement, not

replace, institutional safety protocols and Material Safety Data Sheets (MSDS).

Chemical and Physical Properties
3,5-Dimethylbenzenesulfonic acid is an aromatic sulfonic acid.[1] Sulfonic acids are known

for their strong acidity.[1] The properties of this compound are summarized below. Data for the

specific 3,5-isomer is limited, and therefore, data for related isomers or the general class of

sulfonic acids are included for reference.
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Property Value Source

Molecular Formula C₈H₁₀O₃S [2][3]

Molecular Weight 186.23 g/mol [2][3]

Appearance
White to light yellow/red

powder or crystals
ChemBK

Density 1.286 g/cm³ (estimate) [2]

pKa
~ -2 to -6 (general for sulfonic

acids)
[1]

Flash Point No information available

Permissible Exposure Limits

(PEL, TLV)
Not established [2][4]

Hazard Identification and Safety Precautions
3,5-Dimethylbenzenesulfonic acid is classified as a hazardous substance. It is harmful if

swallowed, causes skin irritation, and causes serious eye irritation.[3] It may also cause

respiratory irritation.[3]

Personal Protective Equipment (PPE)
Adequate PPE is mandatory when handling this compound. The following diagram outlines the

recommended PPE.
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Required Personal Protective Equipment

Handling Solid or Solution

ANSI-approved Safety Goggles or Face Shield

Eye Protection

Nitrile or other chemically resistant gloves

Hand Protection

Lab CoatBody Protection

Use Fume Hood or wear NIOSH-approved respirator for dust/aerosolsRespiratory Protection
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3,5-Dimethylbenzenesulfonic
Acid

Bases
(e.g., NaOH, Amines) Exothermic Neutralization

Strong Oxidizing Agents
(e.g., Peroxides, Nitrates)

Potential for vigorous reaction

Active Metals
(e.g., Na, K, Zn)

Generates flammable H₂ gas

Carbonates & Bicarbonates
(e.g., NaHCO₃)

Generates CO₂ gas
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Spill Occurs

Evacuate immediate area
and ensure ventilation

Wear appropriate PPE

Contain the spill with
inert absorbent material
(e.g., sand, vermiculite)

For small spills, cautiously
neutralize with sodium bicarbonate

or other suitable base

Sweep or shovel into a
suitable, labeled container

for disposal

Dispose of waste according to
institutional and local regulations

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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